Cas no 1185299-39-1 (3-(2-Ethylphenoxy)pyrrolidine hydrochloride)

• Product Name: 3-(2-Ethylphenoxy)pyrrolidine hydrochloride
• CAS No: 1185299-39-1
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 1072079
• PubChem ID: 45075495
• Update Time: 2025-06-10

3-(2-Ethylphenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Ethylphenoxy)pyrrolidine hydrochloride
• AKOS015846663
• 3-(2-ethylphenoxy)pyrrolidine;hydrochloride
• 1185299-39-1

• MDL： MFCD09879237
• Inchi： 1S/C12H17NO.ClH/c1-2-10-5-3-4-6-12(10)14-11-7-8-13-9-11;/h3-6,11,13H,2,7-9H2,1H3;1H
• InChI Key： JDWYZLSEBPJHGR-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1CC)C1CNCC1

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Melting Point: NA

3-(2-Ethylphenoxy)pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-Ethylphenoxy)pyrrolidine hydrochloride

Comprehensive Overview of 3-(2-Ethylphenoxy)pyrrolidine hydrochloride (CAS No. 1185299-39-1): Properties, Applications, and Research Insights

3-(2-Ethylphenoxy)pyrrolidine hydrochloride (CAS No. 1185299-39-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This hydrochloride salt derivative combines a pyrrolidine ring with a 2-ethylphenoxy substituent, offering a versatile scaffold for drug discovery and material science. The compound's molecular formula, C₁₂H₁₈ClNO, and precise stereochemistry make it valuable for targeted bioactive molecule design, particularly in central nervous system (CNS) research and receptor modulation studies.

Recent trends in high-throughput screening and fragment-based drug discovery have increased demand for structurally diverse building blocks like 3-(2-Ethylphenoxy)pyrrolidine hydrochloride. Researchers frequently search for its synthetic protocols, solubility data, and stability under various pH conditions—key parameters for preclinical development. The compound's pyrrolidine core contributes to improved membrane permeability, while the ethylphenoxy group enhances binding affinity to certain protein targets, making it relevant for GPCR-focused therapeutics.

In analytical chemistry, CAS 1185299-39-1 requires careful characterization using techniques like HPLC purity analysis, mass spectrometry, and X-ray crystallography. Many users inquire about its storage conditions (typically 2-8°C under inert atmosphere) and handling precautions to maintain stability. The compound's hydrochloride salt form improves crystallinity and solubility in aqueous systems compared to its free base counterpart—a critical factor for formulation scientists optimizing drug delivery systems.

Emerging applications of 3-(2-Ethylphenoxy)pyrrolidine derivatives include their exploration as allosteric modulators for neurological disorders. Published studies highlight its potential in neuroprotective mechanisms, with particular interest in sigma receptor interactions. These findings align with current industry focus on precision medicine approaches for neurodegenerative diseases, explaining rising search volumes for related structure-activity relationship (SAR) data.

From a commercial perspective, suppliers often emphasize the compound's batch-to-batch consistency and regulatory documentation (including Certificate of Analysis details). The growing custom synthesis market for such intermediates reflects demand from both academic labs and contract research organizations (CROs). Environmental considerations also drive interest in green chemistry alternatives for its production, with searches increasing for catalytic synthesis methods reducing heavy metal residues.

Ongoing patent analyses reveal expanding intellectual property around pyrrolidine-based pharmacophores, with 1185299-39-1 appearing in several innovative drug candidate claims. This correlates with frequent queries about patent expiration dates and generic development opportunities. The compound's chiral purity remains another hot topic, as enantioselective synthesis becomes crucial for FDA submission packages requiring rigorous stereochemical characterization.

For researchers investigating structure-based drug design, computational studies of 3-(2-Ethylphenoxy)pyrrolidine hydrochloride provide valuable insights. Molecular docking simulations frequently reference its conformational flexibility and hydrogen bonding patterns—key search terms among computational chemists. The compound's logP value (measuring lipophilicity) and pKa data also feature prominently in ADMET prediction models for early-stage candidate screening.

Quality control protocols for CAS 1185299-39-1 typically involve residual solvent analysis (especially for genotoxic impurity detection) and polymorph screening—topics generating substantial technical discussions. Recent advancements in continuous flow chemistry have enabled more efficient scale-up processes, addressing common queries about kilogram-scale production feasibility and cost optimization strategies for this intermediate.

The scientific community continues exploring structure-property relationships of this compound through cocrystal engineering and salt screening studies. Such research directions respond to frequent searches about bioavailability enhancement techniques and solid-state characterization methods. With the pharmaceutical industry's shift toward targeted therapies, 3-(2-Ethylphenoxy)pyrrolidine hydrochloride remains a compound of significant interest for both medicinal chemistry and process development specialists.